Cas no 72776-05-7 (benzyl (2S)-4-oxoazetidine-2-carboxylate)

72776-05-7 structure
Product name:benzyl (2S)-4-oxoazetidine-2-carboxylate
benzyl (2S)-4-oxoazetidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (S)-Benzyl 4-oxoazetidine-2-carboxylate
- Benzyl (S)-4-oxo-2-azetidinecarboxylate
- (S)-BENZYL 2-AZETIDINONE-4-CARBOXYLATE
- benzyl (2S)-4-oxoazetidine-2-carboxylate
- Benzyl (S)-(?)-4-oxo-2-azetidinecarboxylate
- Benzyl (S)-(-)-4-oxo-2-azetidinecarboxylate
- 2-Azetidinecarboxylic acid, 4-oxo-, phenylmethyl ester, (2S)-
- phenylmethyl (2S)-4-oxoazetidine-2-carboxylate
- BENZYL (S)-4-OXOAZETIDINE-2-CARBOXYLATE
- PubChem8706
- (S)-benzyl4-oxoazetidine-2-carboxylate
- WGLLBHSIXLWVFU-VIFPVBQESA-N
- AKOS000280692
- AE-641/08488035
- 72776-05-7
- AKOS005259568
- MFCD00798164
- FD15011
- Benzyl (S)-(-)-4-oxo-2-azetidinecarboxylate, 97%
- AS-64296
- AM20041085
- SCHEMBL6866934
- DTXSID50352046
- A9441
- CS-0038817
- (S)-benzyl 4-oxo-2-azetidine-carboxylate
- AC-7731
- (s)-4-(benzyloxycarbonyl)-2-azetidinone
-
- MDL: MFCD00798164
- Inchi: 1S/C11H11NO3/c13-10-6-9(12-10)11(14)15-7-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,13)/t9-/m0/s1
- InChI Key: WGLLBHSIXLWVFU-VIFPVBQESA-N
- SMILES: O(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([C@]1([H])C([H])([H])C(N1[H])=O)=O
Computed Properties
- Exact Mass: 205.07400
- Monoisotopic Mass: 205.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.4
- Surface Charge: 0
- XLogP3: 0.7
- Tautomer Count: 3
Experimental Properties
- Melting Point: 137-140 °C (lit.)
- PSA: 55.40000
- LogP: 0.94710
- Optical Activity: [α]21/D −44°, c = 3.3 in chloroform
- Specific Rotation: -42.5 º (c=3, CHCl3)
benzyl (2S)-4-oxoazetidine-2-carboxylate Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S24/25
- Safety Term:S24/25
benzyl (2S)-4-oxoazetidine-2-carboxylate Customs Data
- HS CODE:2933790090
- Customs Data:
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
benzyl (2S)-4-oxoazetidine-2-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1000097-5g |
benzyl (S)-4-oxoazetidine-2-carboxylate |
72776-05-7 | 95% | 5g |
$480 | 2024-08-02 | |
TRC | B535385-5g |
Benzyl (2S)-4-Oxoazetidine-2-carboxylate |
72776-05-7 | 5g |
$ 290.00 | 2022-06-01 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1109457-250mg |
Benzyl (2s)-4-oxoazetidine-2-carboxylate |
72776-05-7 | 97% | 250mg |
¥734.00 | 2024-07-29 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLL1034-50G |
benzyl (2S)-4-oxoazetidine-2-carboxylate |
72776-05-7 | 97% | 50g |
¥ 15,041.00 | 2023-04-06 | |
eNovation Chemicals LLC | D586776-25G |
benzyl (2s)-4-oxoazetidine-2-carboxylate |
72776-05-7 | 97% | 25g |
$1565 | 2024-07-21 | |
eNovation Chemicals LLC | D586776-50G |
benzyl (2s)-4-oxoazetidine-2-carboxylate |
72776-05-7 | 97% | 50g |
$2535 | 2024-07-21 | |
Chemenu | CM200379-1g |
(S)-Benzyl 2-azetidinone-4-carboxylate |
72776-05-7 | 95% | 1g |
$*** | 2023-05-29 | |
Fluorochem | 219752-25g |
S)-Benzyl 4-oxoazetidine-2-carboxylate |
72776-05-7 | 95% | 25g |
£1300.00 | 2022-03-01 | |
TRC | B535385-500mg |
Benzyl (2S)-4-Oxoazetidine-2-carboxylate |
72776-05-7 | 500mg |
$ 150.00 | 2023-09-08 | ||
TRC | B535385-1g |
Benzyl (2S)-4-Oxoazetidine-2-carboxylate |
72776-05-7 | 1g |
$ 259.00 | 2023-09-08 |
benzyl (2S)-4-oxoazetidine-2-carboxylate Related Literature
-
Veronica Bonuccelli,Tiziana Funaioli,Piero Leoni,Lorella Marchetti,Stefano Zacchini Dalton Trans., 2013,42, 16898-16908
-
Michael K McMullen,Julie M Whitehouse,Gillian Shine,Peter A Whitton,Anthony Towell Food Funct., 2012,3, 931-940
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3. Calcium sulfate hemihydrate whisker reinforced polyvinyl alcohol with improved shape memory effect†Wenpeng Zhao,Chuanhui Gao,Hongfei Sang,Jun Xu,Chuanxing Wang,Yumin Wu RSC Adv., 2016,6, 52982-52986
-
Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
-
Aldo Arrais,Mauro Botta,Stefano Avedano,Giovanni Battista Giovenzana,Eliana Gianolio,Enrico Boccaleri,Pier Luigi Stanghellini,Silvio Aime Chem. Commun., 2008, 5936-5938
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:72776-05-7)benzyl (2S)-4-oxoazetidine-2-carboxylate

Purity:99%
Quantity:25g
Price ($):1280.0